Cas no 68293-31-2 (1H-Inden-1-one,2,3-dihydro-7-hydroxy-6-methyl-)

1H-Inden-1-one,2,3-dihydro-7-hydroxy-6-methyl- structure
68293-31-2 structure
Product Name:1H-Inden-1-one,2,3-dihydro-7-hydroxy-6-methyl-
CAS No:68293-31-2
MF:C10H10O2
MW:162.185203075409
CID:526033
PubChem ID:329762326
Update Time:2025-09-28

1H-Inden-1-one,2,3-dihydro-7-hydroxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-one,2,3-dihydro-7-hydroxy-6-methyl-
    • 7-hydroxy-6-methyl-2,3-dihydroinden-1-one
    • 6-Methyl-7-hydroxy-1-indanoln
    • 6-Methyl-7-hydroxy-1-indanon
    • 7-HYDROXY-6-METHYL-1-INDANONE
    • 7-hydroxy-6-methyl-2,3-dihydro-1h-inden-1-one
    • 7-hydroxy-6-methylindan-1-one
    • 7-Hydroxy-6-methylindanon-(1)
    • AC1L5VZJ
    • AC1Q6J97
    • ACMC-20alwy
    • AR-1H3596
    • CTK5C7727
    • NSC135409
    • 68293-31-2
    • AKOS022636388
    • NSC-135409
    • 7-Hydroxy-6-methyl-1-indanone, technical grade
    • SCHEMBL11927529
    • DTXSID70300221
    • SY391763
    • MFCD09865740
    • MDL: MFCD09865740
    • Inchi: 1S/C10H10O2/c1-6-2-3-7-4-5-8(11)9(7)10(6)12/h2-3,12H,4-5H2,1H3
    • InChI Key: ZASCFLVTYFAIBI-UHFFFAOYSA-N
    • SMILES: OC1=C(C)C=CC2=C1C(CC2)=O

Computed Properties

  • Exact Mass: 162.0681
  • Monoisotopic Mass: 162.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.25
  • Melting Point: 76-84 °C
  • Boiling Point: 329.6°Cat760mmHg
  • Flash Point: 140°C
  • Refractive Index: 1.614
  • PSA: 37.3
  • LogP: 1.82950

1H-Inden-1-one,2,3-dihydro-7-hydroxy-6-methyl- Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
701858-1G
1H-Inden-1-one,2,3-dihydro-7-hydroxy-6-methyl-
68293-31-2 technical grade
1G
¥876.6 2022-02-24
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